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Compound of Interest

Compound Name: BAY-805

Cat. No.: B10856275 Get Quote

Essential Safety Protocols for Handling BAY-805
For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the handling of BAY-805, a

potent and selective inhibitor of ubiquitin-specific protease USP21.[1][2][3] Adherence to these

procedures is mandatory to ensure the safety of all researchers and maintain the integrity of

experimental work.

Personal Protective Equipment (PPE) Requirements
All personnel handling BAY-805 in solid or solution form must use the personal protective

equipment outlined below. The selection of appropriate PPE is the first line of defense in

minimizing exposure to this hazardous drug.[4]
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PPE Component Specification Rationale

Gloves

Double pair of chemotherapy-

rated, powder-free nitrile

gloves (ASTM D6978). The

outer glove should be worn

over the gown cuff, and the

inner glove underneath.

Prevents skin contact with the

compound. Double gloving

provides an additional barrier

in case of a breach of the outer

glove.[5]

Gown

Disposable, polyethylene-

coated polypropylene gown

with long sleeves and tight-

fitting cuffs.[5][6]

Protects skin and personal

clothing from contamination.

The coated material offers

resistance to chemical

permeation.[6]

Eye/Face Protection

Safety goggles with side

shields and a full-face shield,

or a full-face respirator.

Protects against splashes,

aerosols, and airborne

particles that could come into

contact with the eyes and face.

[4]

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.[4][5]

Required when handling the

solid compound or when there

is a risk of generating aerosols,

to prevent inhalation.[4]

Sleeve Covers

Disposable, polyethylene-

coated polypropylene sleeve

covers.

Provides additional protection

to the arms, an area that may

come into contact with

hazardous materials.[4]

Procedural Guidance: Donning and Doffing PPE
The following step-by-step protocols for putting on (donning) and taking off (doffing) PPE must

be strictly followed to prevent contamination.

Donning Sequence:
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Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-based hand

sanitizer.

Gown: Put on the disposable gown, ensuring it is securely fastened at the back.

Respiratory Protection: If required, put on the N95 respirator, ensuring a proper fit and seal.

Eye and Face Protection: Put on safety goggles and a face shield.

Inner Gloves: Put on the first pair of nitrile gloves, ensuring the cuffs are tucked under the

gown sleeves.

Outer Gloves: Put on the second pair of nitrile gloves, ensuring the cuffs go over the gown

sleeves.

Doffing Sequence (to be performed in a designated area):

Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning

them inside out. Dispose of them in the designated hazardous waste container.

Gown and Inner Gloves: Remove the gown and the inner pair of gloves together. As you

unfasten the gown, peel it away from your body, rolling it into a bundle with the contaminated

side inward. As you pull your arms out of the sleeves, the inner gloves should be peeled off

at the same time, ending up inside the rolled-up gown. Dispose of the bundle in the

designated hazardous waste container.

Hand Hygiene: Perform hand hygiene immediately.

Eye and Face Protection: Remove the face shield and goggles. Clean and disinfect reusable

eye and face protection according to manufacturer's instructions.

Respiratory Protection: Remove the respirator without touching the front. Dispose of it in the

designated hazardous waste container.

Hand Hygiene: Perform hand hygiene again.

Disposal Plan
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All disposable PPE and any materials that have come into contact with BAY-805 (e.g., pipette

tips, tubes, wipes) are considered hazardous waste.

Waste Segregation: All contaminated solid waste must be placed in a clearly labeled, sealed,

and puncture-resistant hazardous waste container.

Liquid Waste: All liquid waste containing BAY-805 must be collected in a designated, sealed

hazardous waste container.

Disposal: All hazardous waste must be disposed of through the institution's approved

hazardous waste management program.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates the critical safety checkpoints in the experimental workflow for

handling BAY-805.
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Caption: Workflow for Safe Handling of BAY-805.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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